(1-(2-fluoroethyl)-3-(pyridin-3-yl)-1H-pyrazol-4-yl)methanamine

Specification

• CAS No.: 2098077-60-0
• Molecular Formula: C11H13FN4
• Molecular Weight: 220.25 g/mol
• IUPAC Name: [1-(2-fluoroethyl)-3-pyridin-3-ylpyrazol-4-yl]methanamine
• Standard InChI: InChI=1S/C11H13FN4/c12-3-5-16-8-10(6-13)11(15-16)9-2-1-4-14-7-9/h1-2,4,7-8H,3,5-6,13H2
• Standard InChI Key: ADWVILNYBPSOGX-UHFFFAOYSA-N
• SMILES: C1=CC(=CN=C1)C2=NN(C=C2CN)CCF
• Canonical SMILES: C1=CC(=CN=C1)C2=NN(C=C2CN)CCF

Introduction

Structural Features and Synthesis

Pyrazole derivatives often feature a five-membered ring with two nitrogen atoms. The presence of a pyridine ring and a fluoroethyl group in related compounds can enhance their pharmacological properties due to increased lipophilicity and potential interactions with biological targets.

Synthesis of Related Compounds

The synthesis of pyrazole derivatives typically involves condensation reactions between hydrazines and 1,3-dicarbonyl compounds. For compounds with a pyridine moiety, palladium-catalyzed cross-coupling reactions may be employed to introduce the pyridine ring.

Biological Activities of Pyrazole Derivatives

Pyrazoles have been extensively studied for their biological activities:

• Anticancer Activity: Some pyrazole derivatives have shown cytotoxic effects against various cancer cell lines, making them promising candidates for cancer therapy.

• Antimicrobial Activity: Pyrazoles have been found to exhibit antimicrobial properties, which could be useful in developing new antibiotics.

Potential Applications

Given the structural similarity to other biologically active pyrazole derivatives, (1-(2-fluoroethyl)-3-(pyridin-3-yl)-1H-pyrazol-4-yl)methanamine might have potential applications in pharmaceutical research, particularly in areas such as oncology and infectious diseases.

Data and Research Findings

While specific data on (1-(2-fluoroethyl)-3-(pyridin-3-yl)-1H-pyrazol-4-yl)methanamine is not available, related compounds have shown promising results:

Compound Type	Biological Activity
Pyrazole Derivatives	Anticancer, Antimicrobial
Fluorinated Pyrazoles	Enhanced Pharmacological Properties